Cas no 19370-34-4 (1-Sec-Butyl-2-nitrobenzene)

• Product Name: 1-Sec-Butyl-2-nitrobenzene
• CAS No: 19370-34-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00130029
• CID: 218168
• PubChem ID: 87557967
• Update Time: 2025-04-19

1-Sec-Butyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(sec-Butyl)-2-nitrobenzene
• 1-sec-Butyl-2-nitrobenzene
• 1-butan-2-yl-2-nitrobenzene
• Benzene,1-(1-methylpropyl)-2-nitro-
• 1-sec-Butyl-2-nitro-benzol
• 2-Nitro-s-butylbenzol
• EINECS 242-998-2
• ortho-Nitrophenyl-2-butan
• 1-(1-methylpropyl)-2-nitrobenzene
• 1-(butan-2-yl)-2-nitrobenzene
• GMQQDASXGTUDPJ-UHFFFAOYSA-
• FCH1122128
• AX8060444
• B2427
• AKOS016846185
• InChI=1/C10H13NO2/c1-3-8(2)9-6-4-5-7-10(9)11(12)13/h4-8H,3H2,1-2H3
• AS-59443
• CS-0316372
• FT-0766538
• MFCD00130029
• DTXSID50941055
• NS00053774
• 19370-34-4
• SCHEMBL6680488
• T70497
• 1-NITRO-2-(SEC-BUTYL)BENZENE
• DA-31598
• GMQQDASXGTUDPJ-UHFFFAOYSA-N
• 1-Sec-Butyl-2-nitrobenzene

• MDL： MFCD00130029
• Inchi： 1S/C10H13NO2/c1-3-8(2)9-6-4-5-7-10(9)11(12)13/h4-8H,3H2,1-2H3
• InChI Key： GMQQDASXGTUDPJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C(C)CC)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 1.067
• Boiling Point: 126°C/12mmHg(lit.)
• Flash Point: 114.7°C
• Refractive Index: 1.527
• PSA: 45.82000
• LogP: 3.63150
• Solubility: Uncertain

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes